Cas no 54509-71-6 (1-Iodo-2,3,4,5-tetramethylbenzene)

• Product Name: 1-Iodo-2,3,4,5-tetramethylbenzene
• CAS No: 54509-71-6
• MF: C₁₀H₁₃I
• MW: 260.114695310593
• CID: 89811
• PubChem ID: 2776943
• Update Time: 2025-04-18

1-Iodo-2,3,4,5-tetramethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2,3,4,5-tetramethylbenzene
• 2,3,4,5-Tetramethyliodobenzene
• Benzene,1-iodo-2,3,4,5-tetramethyl
• iodoprehnitol
• 54509-71-6
• AKOS025295452
• FT-0607945
• DTXSID70380301
• CYCLOHEXYL3-MERCAPTOPROPIONATE
• SCHEMBL4175398
• PSTRAAIJGQNXGR-UHFFFAOYSA-N
• DB-052594

• MDL： MFCD00052026
• Inchi： 1S/C10H13I/c1-6-5-10(11)9(4)8(3)7(6)2/h5H,1-4H3
• InChI Key： PSTRAAIJGQNXGR-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C(C)=C(C)C=1C
• BRN： 4966879

Computed Properties

• Exact Mass: 260.00600
• Monoisotopic Mass: 260.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Low melting point solid
• Density: 1.5±0.1 g/cm3
• Melting Point: 30 °C
• Boiling Point: 278.1±9.0 °C at 760 mmHg
• Flash Point: 124.0±7.7 °C
• Refractive Index: 1.576
• PSA: 0.00000
• LogP: 3.52480
• Sensitiveness: Light Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Iodo-2,3,4,5-tetramethylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S26-S36/37/39-S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)